Cas no 2171438-90-5 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-difluorobutanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-difluorobutanoic acid
• CAS No: 2171438-90-5
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 6109171
• PubChem ID: 165963701
• Update Time: 2025-05-21

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-difluorobutanoic acid
• EN300-1581139
• 2171438-90-5
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4,4-difluorobutanoic acid

• Inchi： 1S/C25H28F2N2O5/c1-2-7-15(12-22(30)29-21(24(26)27)13-23(31)32)28-25(33)34-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20-21,24H,2,7,12-14H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t15-,21?/m0/s1
• InChI Key： PEGZLYUNVUTTBW-ZDGMYTEDSA-N
• SMILES： FC(C(CC(=O)O)NC(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-difluorobutanoic acid

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-difluorobutanoic Acid (CAS No. 2171438-90-5): A Comprehensive Overview

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-difluorobutanoic acid (CAS No. 2171438-90-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development.

The Fmoc group is a widely used protecting group in peptide synthesis, known for its ease of removal under mild conditions. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, thereby facilitating the construction of complex molecular architectures. The hexanamido and difluorobutanoic acid moieties further contribute to the compound's structural complexity and functional diversity.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to target proteins. In the case of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-difluorobutanoic acid, the presence of two fluorine atoms on the butanoic acid moiety is expected to enhance its pharmacological properties.

Studies have shown that fluorinated amino acids can improve the bioavailability and pharmacokinetic profiles of therapeutic agents. For instance, a recent publication in the Journal of Medicinal Chemistry reported that fluorinated derivatives of amino acids exhibit enhanced cellular uptake and reduced susceptibility to metabolic degradation compared to their non-fluorinated counterparts. This finding underscores the potential of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-difluorobutanoic acid as a valuable building block in the development of novel therapeutics.

In addition to its structural advantages, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-difluorobutanoic acid has been explored for its potential applications in various therapeutic areas. One notable area is the treatment of neurodegenerative diseases, where fluorinated compounds have shown promise in modulating protein-protein interactions and enhancing neuroprotective effects. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that fluorinated amino acids can effectively cross the blood-brain barrier and exert neuroprotective effects in animal models of Alzheimer's disease.

The synthesis of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-difluorobutanoic acid involves a multi-step process that requires precise control over reaction conditions and purification techniques. Key steps include the formation of the Fmoc-protected amino acid intermediate, followed by coupling with the hexanoyl chloride derivative and subsequent introduction of the difluoromethyl group. The final product is typically obtained through chromatographic purification and characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry.

The stability and solubility properties of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-difluorobutanoic acid are critical factors that influence its suitability for pharmaceutical applications. Research has shown that fluorinated compounds often exhibit improved solubility profiles compared to their non-fluorinated analogs, which can enhance their bioavailability and therapeutic efficacy. However, careful optimization of formulation strategies is necessary to ensure optimal stability and delivery.

Clinical trials involving fluorinated compounds have yielded promising results, with several candidates advancing to late-stage development. For example, a phase II clinical trial evaluating a fluorinated derivative for treating chronic pain demonstrated significant reductions in pain intensity and improved quality of life for patients. These findings highlight the potential of fluorinated compounds like 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-difluorobutanoic acid in addressing unmet medical needs.

In conclusion, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-difluorobutanoic acid (CAS No. 2171438-90-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, enhanced pharmacological properties, and broad therapeutic applications make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.